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Compound of Interest

Compound Name: Copper(II) tartrate hydrate

Cat. No.: B092310 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Copper(II) tartrate hydrate serves as a versatile precursor and active material in a variety of

electrochemical applications. Its unique coordination chemistry allows for the formation of

diverse nanostructures, thin films, and metal-organic frameworks (MOFs) with significant

catalytic and sensing properties. These materials are instrumental in the development of

sensitive electrochemical sensors for biologically relevant molecules, efficient electrocatalysts

for energy conversion reactions, and high-performance energy storage devices.

This document provides detailed application notes and experimental protocols for the key

electrochemical applications of materials derived from copper(II) tartrate hydrate, including

non-enzymatic glucose sensing, dopamine detection, hydrogen peroxide sensing,

electrocatalysis for the oxygen evolution reaction (OER), and supercapacitor fabrication.

Application Note 1: Non-Enzymatic Glucose
Sensing
Copper oxide (CuO) and copper-based metal-organic frameworks (Cu-MOFs) derived from

copper(II) tartrate hydrate exhibit excellent electrocatalytic activity towards the oxidation of

glucose. This property enables the development of highly sensitive and selective non-
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enzymatic glucose sensors, which offer advantages over traditional enzyme-based sensors in

terms of stability, cost-effectiveness, and resistance to environmental variations.

Quantitative Data Summary: Non-Enzymatic Glucose
Sensors

Sensor
Material

Linear Range
Detection
Limit (LOD)

Sensitivity Reference

CuO

Nanoparticles
0.05–18.45 mM ~0.5 µM

2762.5 µA mM⁻¹

cm⁻²
[1]

Cu-MOF/CF
1 µM - 30 µM &

0.05 - 7.5 mM
0.8 µM

1836 µA mM⁻¹

cm⁻²
[2]

Cs/Cu-

MOF/SPCE
2 µM - 1700 µM 2 µM

1378.11 µA cm⁻²

mM⁻¹
[2][3]

CuO/Ag/NiO–

GCE
0.001–5.50 mM 0.1 µM

2895.3 µA mM⁻¹

cm⁻²
[4]

Experimental Protocol: Fabrication and Evaluation of a
Cu-MOF-based Non-Enzymatic Glucose Sensor
This protocol describes the synthesis of a Cu-MOF on a conductive substrate using copper(II)
tartrate hydrate as the copper source, followed by its electrochemical evaluation for glucose

sensing.

1. Materials and Reagents:

Copper(II) tartrate hydrate (CuC₄H₄O₆·xH₂O)

2,3,6,7,10,11-hexahydroxytriphenylene (HHTP)

Copper foam (CF) or Glassy Carbon Electrode (GCE)

Acetone, Ethanol, Deionized (DI) water

Sodium hydroxide (NaOH)
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D-Glucose

Phosphate buffered saline (PBS)

2. Synthesis of Cu-MOF on Copper Foam (Cu-MOF/CF):

Pre-clean a piece of copper foam by sonicating in acetone, ethanol, and DI water for 15

minutes each.

Prepare a precursor solution by dissolving copper(II) tartrate hydrate (0.08 mmol) and

HHTP (0.03 mmol) in 4 mL of DI water.

Place the pre-cleaned copper foam and the precursor solution in a sealed 20 mL glass vial.

Heat the vial at 85°C for 12 hours in an oven.

After cooling to room temperature, retrieve the Cu-MOF-coated copper foam, wash it with DI

water and ethanol, and dry it under vacuum.

3. Electrochemical Measurements:

Set up a three-electrode electrochemical cell with the Cu-MOF/CF as the working electrode,

a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference

electrode.

Use 0.1 M NaOH as the electrolyte solution.

Record cyclic voltammograms (CVs) in the absence and presence of varying concentrations

of glucose in the electrolyte. A typical potential window is -0.2 V to 0.8 V at a scan rate of 50

mV/s.[5]

For amperometric detection, apply a constant potential (e.g., +0.65 V) and record the current

response upon successive additions of glucose to the stirred electrolyte.[2]

Workflow for Non-Enzymatic Glucose Sensor
Fabrication and Testing

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b092310?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8666423/
https://pubs.rsc.org/en/content/articlelanding/2024/ma/d3ma00551h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cu-MOF Synthesis Electrochemical Testing
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Electrocatalytic Reduction of H₂O₂

Cu(II)O
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 + e⁻  - e⁻
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 - 2H⁺ - 2e⁻

H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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